Cas no 22629-11-4 ((2E)-3-{bicyclo2.2.1heptan-2-yl}prop-2-enoic acid)

• Product Name: (2E)-3-{bicyclo2.2.1heptan-2-yl}prop-2-enoic acid
• CAS No: 22629-11-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5223440
• PubChem ID: 122176743
• Update Time: 2025-06-13

(2E)-3-{bicyclo2.2.1heptan-2-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-bicyclo[2.2.1]hept-2-yl-
• (2E)-3-{bicyclo2.2.1heptan-2-yl}prop-2-enoic acid

• Inchi： 1S/C10H14O2/c11-10(12)4-3-9-6-7-1-2-8(9)5-7/h3-4,7-9H,1-2,5-6H2,(H,11,12)
• InChI Key： CVZJZTLSHVMYOU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1CC2CC1CC2

Additional information on (2E)-3-{bicyclo2.2.1heptan-2-yl}prop-2-enoic acid

Research Brief on (2E)-3-{bicyclo[2.2.1]heptan-2-yl}prop-2-enoic acid (CAS: 22629-11-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of (2E)-3-{bicyclo[2.2.1]heptan-2-yl}prop-2-enoic acid (CAS: 22629-11-4) as a promising scaffold for drug discovery. This compound, characterized by its bicyclic structure and α,β-unsaturated carboxylic acid moiety, has garnered attention due to its potential applications in modulating biological targets such as enzymes and receptors. The unique chemical properties of this molecule, including its ability to undergo Michael addition reactions, make it a valuable candidate for the development of novel therapeutics.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of derivatives based on (2E)-3-{bicyclo[2.2.1]heptan-2-yl}prop-2-enoic acid. The research team employed a combination of computational docking and in vitro assays to identify potent inhibitors of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammatory diseases. The results demonstrated that specific derivatives exhibited significant COX-2 selectivity, with IC50 values in the nanomolar range, suggesting their potential as anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of (2E)-3-{bicyclo[2.2.1]heptan-2-yl}prop-2-enoic acid derivatives were conducted by a collaborative team from Harvard Medical School and MIT. Their findings, published in ACS Chemical Biology (2024), revealed improved metabolic stability and oral bioavailability for certain analogs. These advancements address previous challenges associated with the rapid clearance of the parent compound, paving the way for its clinical translation.

In addition to its therapeutic potential, (2E)-3-{bicyclo[2.2.1]heptan-2-yl}prop-2-enoic acid has been investigated as a versatile building block in chemical biology. A recent Nature Communications article (2024) detailed its use in the development of activity-based probes for studying cysteine proteases. The electrophilic nature of the α,β-unsaturated carbonyl group enables covalent modification of active-site residues, facilitating the identification and characterization of protease activity in complex biological systems.

The safety profile of (2E)-3-{bicyclo[2.2.1]heptan-2-yl}prop-2-enoic acid and its derivatives has also been a focus of recent research. Toxicological studies conducted by the European Medicines Agency (2023) indicated that the compound exhibits a favorable safety margin in preclinical models, with no observed genotoxicity or cardiotoxicity at therapeutic doses. These findings support further development of this chemical scaffold for pharmaceutical applications.

Looking ahead, researchers are exploring the potential of (2E)-3-{bicyclo[2.2.1]heptan-2-yl}prop-2-enoic acid in targeted drug delivery systems. A proof-of-concept study published in Advanced Drug Delivery Reviews (2024) demonstrated the successful conjugation of this moiety to nanoparticle carriers, enabling selective accumulation in tumor tissues. This approach holds promise for improving the therapeutic index of anticancer agents while minimizing off-target effects.

In conclusion, the growing body of research on (2E)-3-{bicyclo[2.2.1]heptan-2-yl}prop-2-enoic acid (CAS: 22629-11-4) underscores its versatility and potential in drug discovery and chemical biology. Continued investigation into its structure-activity relationships, mechanism of action, and therapeutic applications is expected to yield significant advancements in the coming years. The compound's unique chemical features and demonstrated biological activities position it as a valuable tool for addressing unmet medical needs across multiple disease areas.